Cas no 67784-09-2 (2-Hydroxybut-2-enoic acid)

• Product Name: 2-Hydroxybut-2-enoic acid
• CAS No: 67784-09-2
• MF: C₄H₆O₃
• MW: 102.088641643524
• CID: 1094528
• Update Time: 2025-11-02

2-Hydroxybut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxybut-2-enoic acid

• Inchi： 1S/C4H6O3/c1-2-3(5)4(6)7/h2,5H,1H3,(H,6,7)/b3-2-
• InChI Key： RTWLEDIMOQVWDF-IHWYPQMZSA-N
• SMILES： O/C(/C(=O)O)=C\C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Hydroxybut-2-enoic acid

Exploring the Versatile Applications and Properties of 2-Hydroxybut-2-enoic acid (CAS No. 67784-09-2)

2-Hydroxybut-2-enoic acid (CAS No. 67784-09-2), also known as 2-hydroxy-2-butenoic acid, is an organic compound that has garnered significant attention in various industries due to its unique chemical properties and versatile applications. This unsaturated hydroxy acid is a key intermediate in numerous biochemical and industrial processes, making it a subject of interest for researchers and manufacturers alike.

The molecular structure of 2-Hydroxybut-2-enoic acid features both a hydroxyl group and a carboxylic acid functional group attached to a four-carbon chain with a double bond. This configuration gives the compound its characteristic properties, including moderate water solubility and the ability to participate in various chemical reactions. The presence of these functional groups makes 67784-09-2 particularly valuable in synthetic chemistry and biochemical applications.

In recent years, the demand for 2-hydroxy-2-butenoic acid has increased significantly due to its applications in the food industry as a flavor enhancer and preservative. With growing consumer interest in natural food additives, this compound has emerged as a promising alternative to synthetic preservatives. Its ability to inhibit microbial growth while maintaining food quality aligns perfectly with current market trends toward clean-label products.

The pharmaceutical industry has also shown considerable interest in 2-Hydroxybut-2-enoic acid as a building block for drug synthesis. Researchers are exploring its potential in developing novel therapeutic agents, particularly in the field of metabolic disorders. The compound's structural features make it an attractive candidate for creating derivatives with enhanced biological activity.

From an environmental perspective, 67784-09-2 has gained attention as a potential green chemistry intermediate. Its biodegradability and relatively low toxicity profile make it suitable for sustainable industrial processes. This aspect has become increasingly important as industries seek to reduce their environmental footprint in response to global sustainability initiatives.

The cosmetic industry has begun utilizing 2-hydroxy-2-butenoic acid in skincare formulations due to its mild exfoliating properties and ability to enhance skin texture. As consumers become more educated about skincare ingredients, demand for multifunctional compounds like this has risen significantly. The compound's compatibility with various formulation types makes it particularly valuable to cosmetic chemists.

Recent advancements in analytical techniques have enabled more precise characterization of 2-Hydroxybut-2-enoic acid, leading to improved quality control in its production. Modern spectroscopic methods, including NMR and mass spectrometry, allow for accurate identification and purity assessment of 67784-09-2, ensuring consistent performance in various applications.

The global market for 2-hydroxy-2-butenoic acid is expected to grow steadily in the coming years, driven by increasing demand from multiple industries. Market analysts project particularly strong growth in the Asia-Pacific region, where expanding pharmaceutical and food processing sectors are creating new opportunities for specialty chemicals like 67784-09-2.

Research into novel production methods for 2-Hydroxybut-2-enoic acid continues to advance, with particular focus on biocatalytic processes. These environmentally friendly production techniques align with the principles of green chemistry and offer potential cost advantages over traditional synthetic routes. Such innovations are making 67784-09-2 more accessible to a wider range of applications.

Quality specifications for 2-hydroxy-2-butenoic acid vary depending on intended use, with pharmaceutical-grade material requiring the highest purity levels. Reputable suppliers typically provide comprehensive analytical certificates to ensure compliance with industry standards. When sourcing 67784-09-2, it's essential to consider the specific requirements of your application.

Storage and handling of 2-Hydroxybut-2-enoic acid require standard chemical safety precautions. While not classified as hazardous under normal conditions, proper storage in cool, dry conditions helps maintain product stability. The compound's shelf life can be extended through appropriate packaging and storage conditions.

Future research directions for 67784-09-2 include exploring its potential in polymer chemistry and as a platform chemical for value-added derivatives. The compound's unique structure offers numerous possibilities for chemical modification, opening doors to innovative applications in materials science and specialty chemicals.

As regulatory frameworks for chemical substances continue to evolve worldwide, 2-hydroxy-2-butenoic acid benefits from its favorable safety profile. This positions it well for continued use across multiple industries without significant regulatory constraints, unlike many synthetic alternatives facing increasing scrutiny.

The versatility of 2-Hydroxybut-2-enoic acid makes it a valuable tool for researchers and industrial chemists alike. Whether used as an intermediate, additive, or active ingredient, 67784-09-2 offers a combination of useful properties that are difficult to find in other compounds. Its growing importance across multiple sectors underscores the need for continued research and development.

For those seeking detailed technical information about 2-hydroxy-2-butenoic acid, reputable chemical databases and supplier catalogs provide comprehensive data on its physical and chemical properties. These resources are invaluable for formulators and researchers looking to maximize the potential of 67784-09-2 in their specific applications.